Cas no 98279-54-0 (Pyrrole-2-carboxylic acid, 4-formyl-5-methyl- (6CI))

Pyrrole-2-carboxylic acid, 4-formyl-5-methyl- (6CI) structure
98279-54-0 structure
Product Name:Pyrrole-2-carboxylic acid, 4-formyl-5-methyl- (6CI)
CAS No:98279-54-0
MF:C7H7NO3
MW:153.135381937027
CID:1002459
PubChem ID:53443498
Update Time:2025-04-20

Pyrrole-2-carboxylic acid, 4-formyl-5-methyl- (6CI) Chemical and Physical Properties

Names and Identifiers

    • Pyrrole-2-carboxylic acid, 4-formyl-5-methyl- (6CI)
    • SCHEMBL20159038
    • 98279-54-0
    • 4-Formyl-5-methyl-1H-pyrrole-2-carboxylic acid
    • Inchi: 1S/C7H7NO3/c1-4-5(3-9)2-6(8-4)7(10)11/h2-3,8H,1H3,(H,10,11)
    • InChI Key: RPCXVOMVGMIQHR-UHFFFAOYSA-N
    • SMILES: OC(C1=CC(C=O)=C(C)N1)=O

Computed Properties

  • Exact Mass: 153.043
  • Monoisotopic Mass: 153.043
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 70.2A^2
  • XLogP3: 0.4

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